(3-aminopyrrolidin-1-yl)(1H-imidazol-5-yl)methanone
Overview
Description
Scientific Research Applications
Antiproliferative Activity in Cancer Research
(3-aminopyrrolidin-1-yl)(1H-imidazol-5-yl)methanone has shown promise in cancer research. A study by Mullagiri et al. (2018) synthesized conjugates of this compound and evaluated their antiproliferative activity on human cancer cell lines. The results indicated considerable cytotoxicity in prostate, lung, cervical, and breast cancer cells. Specifically, compounds related to this compound demonstrated significant activity against the prostate cancer cell line DU-145, suggesting their potential as tubulin polymerization inhibitors and apoptosis inducers (Mullagiri et al., 2018).
Antibacterial Properties
Chandra et al. (2020) investigated the antibacterial properties of 1-(aryl)-2-(1H-imidazol-1-yl)methanones, structurally related to this compound. The study synthesized a novel series of these compounds, exhibiting significant antibacterial activity, suggesting their potential as broad-spectrum antibiotics (Chandra et al., 2020).
Synthesis of New Chemical Derivatives
Mabkhot et al. (2010) focused on synthesizing new derivatives incorporating the thieno[2,3-b]-thiophene moiety, including compounds structurally related to this compound. These derivatives have potential applications in various pharmaceutical and chemical contexts (Mabkhot et al., 2010).
Central Nervous System Applications
Butler et al. (1984) synthesized a series of (1,3-dialkyl-5-amino-1H-pyrazol-4-yl)arylmethanones, which are structurally related to the compound . These compounds showed potential as central nervous system depressants, indicating possible therapeutic applications in neurological conditions (Butler et al., 1984).
Optical and Physical Properties in Material Science
Ghaemy et al. (2013) investigated the synthesis and characterization of novel poly(amide-ether)s bearing imidazole pendants, related to this compound. This research is significant in material science, particularly in studying the physical and optical properties of polymers with potential applications in various industries (Ghaemy et al., 2013).
properties
IUPAC Name |
(3-aminopyrrolidin-1-yl)-(1H-imidazol-5-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O/c9-6-1-2-12(4-6)8(13)7-3-10-5-11-7/h3,5-6H,1-2,4,9H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMKRHTQRYBZTQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N)C(=O)C2=CN=CN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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